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Introduction

Levoglucosan (CeH1005) is an anhydrous sugar that has become a focal point in atmospheric
science.[1] Formed from the pyrolysis of cellulose and hemicellulose at temperatures
exceeding 300°C, it is a primary constituent of biomass burning aerosols.[2][3] Consequently,
levoglucosan serves as a specific and widely used molecular tracer for identifying and
guantifying the impact of biomass burning on atmospheric aerosol populations.[2][4][5]
Biomass burning is a major global source of carbonaceous aerosols, which influence air quality
and the Earth's radiative balance.[2][6][7] A critical aspect of this influence is the ability of these
aerosol particles to act as cloud condensation nuclei (CCN), the seeds upon which cloud
droplets form.[6][7][8] This guide provides a detailed technical overview of the physicochemical
properties of levoglucosan, its role in CCN formation, the experimental methods used for its
characterization, and the impact of atmospheric aging on its cloud-forming potential.

Physicochemical Properties and Hygroscopicity

The ability of an aerosol particle to act as a CCN is fundamentally linked to its hygroscopicity—
its capacity to absorb water from the surrounding air. Levoglucosan, being a water-soluble
organic compound, exhibits significant hygroscopic growth.[9][10] Its hygroscopicity is often
guantified by the single hygroscopicity parameter, k (kappa). A k value of O indicates a non-
hygroscopic species, while values for highly hygroscopic substances like sodium chloride can
be above 1.[11] Levoglucosan is considered to have moderate hygroscopicity.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b013493?utm_src=pdf-interest
https://www.benchchem.com/product/b013493?utm_src=pdf-body
https://en.wikipedia.org/wiki/Levoglucosan
https://pmc.ncbi.nlm.nih.gov/articles/PMC3814847/
https://atmoschem.community.uaf.edu/wp-content/uploads/sites/668/2018/01/Fraser_2000_EST_levoglucosan.pdf
https://www.benchchem.com/product/b013493?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3814847/
https://acp.copernicus.org/articles/13/7765/2013/acp-13-7765-2013.pdf
https://pubmed.ncbi.nlm.nih.gov/16317539/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3814847/
https://erepo.uef.fi/server/api/core/bitstreams/6a7ec110-b3f2-44e9-a06d-df709b1c57e4/content
https://www.morressier.com/o/event/5fc63c8003137aa5256f9993/article/5fc63d629e0a135cbecff673
https://erepo.uef.fi/server/api/core/bitstreams/6a7ec110-b3f2-44e9-a06d-df709b1c57e4/content
https://www.morressier.com/o/event/5fc63c8003137aa5256f9993/article/5fc63d629e0a135cbecff673
https://en.wikipedia.org/wiki/Cloud_condensation_nuclei
https://www.benchchem.com/product/b013493?utm_src=pdf-body
https://www.benchchem.com/product/b013493?utm_src=pdf-body
https://www.researchgate.net/publication/37563065_Hygroscopic_properties_of_levoglucosan_and_related_organic_compounds_characteristic_to_biomass_burning_aerosol_particles
https://www.semanticscholar.org/paper/Hygroscopic-properties-of-levoglucosan-and-related-Mochida-Kawamura/2463bbb618110508635a930c7b3fedc50cd13885
https://www.researchgate.net/publication/310477206_Modeling_of_hygroscopicity_parameter_kappa_of_organic_aerosols_using_quantitative_structure-property_relationships
https://www.benchchem.com/product/b013493?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Quantitative Hygroscopic Data

The hygroscopic growth of levoglucosan has been characterized in numerous laboratory
studies. The data below summarizes key quantitative findings.

Parameter Value Conditions Reference

) 100 nm particles, 60%
Hygroscopic Growth

1.08 Relative Humidity [9][10]
Factor (Gf)
(RH)
100 nm particles, 80%
1.18 [9][10]
RH
100 nm particles, 85%
1.23 [9][10]
RH
100 nm particles, 90%
1.38 [9][10]
RH
H it Derived from CCN
roscopici
= piety 0.21 activation [6]
Parameter (k)
measurements
General value for
~0.16 oxygenated organic [11]

compounds

Deliquescence
) o At 20°C, measured by
Relative Humidity ~80% ] [9]
bulk solution method

(DRH)
. . For particles with
Particle Size )
Weak diameters down to 20 [12][13]
Dependence
nm

Studies have shown that for particles down to 20 nm in diameter, the hygroscopic growth of
levoglucosan shows only a weak dependence on size.[12][13] For example, the difference in
the growth factor between 100 nm and 20 nm patrticles at 88% RH is only about 0.02.[12][13]
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Unlike inorganic salts, levoglucosan does not exhibit a distinct efflorescence point, meaning it
can remain in a supersaturated aqueous state as relative humidity decreases.[9][10]

From Biomass Burning to Atmospheric Aerosol

Levoglucosan is introduced into the atmosphere as a component of primary organic aerosol
(POA) from biomass burning. The process begins with the incomplete combustion of cellulose,
a major component of plant biomass.
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Caption: Formation and emission of levoglucosan-containing aerosols.
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Experimental Protocols for Characterization

The hygroscopic properties and CCN activity of levoglucosan aerosols are primarily
investigated using specialized instrumentation in a laboratory setting.

Hygroscopicity Measurement: Tandem Differential
Mobility Analyzer (TDMA)

A Hygroscopicity Tandem Differential Mobility Analyzer (HTDMA) is the standard instrument for
measuring the change in particle size as a function of relative humidity.[9][10]

Methodology:

o Aerosol Generation: An aqueous solution of levoglucosan is atomized to produce a
polydisperse aerosol. The aerosol is then dried, typically using a diffusion dryer, to produce
solid particles.

o Size Selection: The first Differential Mobility Analyzer (DMA1) selects a nearly monodisperse
fraction of the dry aerosol based on its electrical mobility (e.g., 100 nm).

o Humidification: The size-selected aerosol is passed through a humidifier, where it is exposed
to a controlled, elevated relative humidity (RH).

o Size Measurement: The second DMA (DMA2), coupled with a Condensation Particle Counter
(CPC), measures the size distribution of the humidified aerosol.

o Data Analysis: The hygroscopic growth factor (Gf) is calculated as the ratio of the humidified
particle diameter to the dry particle diameter. This measurement is repeated across a range
of RH values to generate a hygroscopicity curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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